Cas no 1934691-10-7 (2-amino-2-{bicyclo2.2.1heptan-2-yl}propan-1-ol)

2-Amino-2-{bicyclo[2.2.1]heptan-2-yl}propan-1-ol is a bicyclic amino alcohol derivative characterized by its rigid norbornane (bicyclo[2.2.1]heptane) framework. This structural feature imparts steric constraints and enhanced stability, making it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The presence of both amino and hydroxyl functional groups allows for versatile reactivity, including chiral auxiliary or ligand formation in catalysis. Its constrained geometry can improve selectivity in stereocontrolled reactions. The compound’s stability under various conditions and potential for derivatization make it useful in medicinal chemistry for designing bioactive molecules. Suitable for research applications, it offers a balance of reactivity and structural rigidity for specialized synthetic pathways.
2-amino-2-{bicyclo2.2.1heptan-2-yl}propan-1-ol structure
1934691-10-7 structure
Product Name:2-amino-2-{bicyclo2.2.1heptan-2-yl}propan-1-ol
CAS No:1934691-10-7
MF:C10H19NO
MW:169.263962984085
CID:6388588
PubChem ID:130698718
Update Time:2025-05-21

2-amino-2-{bicyclo2.2.1heptan-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-{bicyclo2.2.1heptan-2-yl}propan-1-ol
    • EN300-1745209
    • 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}propan-1-ol
    • 1934691-10-7
    • Inchi: 1S/C10H19NO/c1-10(11,6-12)9-5-7-2-3-8(9)4-7/h7-9,12H,2-6,11H2,1H3
    • InChI Key: KKXXATZLMKPGAH-UHFFFAOYSA-N
    • SMILES: OCC(C)(C1CC2CCC1C2)N

Computed Properties

  • Exact Mass: 169.146664230g/mol
  • Monoisotopic Mass: 169.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.2Ų

2-amino-2-{bicyclo2.2.1heptan-2-yl}propan-1-ol Pricemore >>

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Additional information on 2-amino-2-{bicyclo2.2.1heptan-2-yl}propan-1-ol

Comprehensive Overview of 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}propan-1-ol (CAS No. 1934691-10-7): Properties, Applications, and Industry Insights

The compound 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}propan-1-ol (CAS No. 1934691-10-7) is a structurally unique organic molecule featuring a bicyclo[2.2.1]heptane (norbornane) scaffold coupled with an amino-propanol functional group. This combination of rigid bicyclic framework and polar substituents makes it a versatile intermediate in pharmaceutical and material science research. The CAS No. 1934691-10-7 designation ensures precise identification, critical for regulatory compliance and patent applications.

In recent years, the demand for bicyclic compounds like 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}propan-1-ol has surged due to their applications in drug discovery. Researchers highlight its potential as a chiral building block for asymmetric synthesis, particularly in designing central nervous system (CNS) therapeutics. The norbornane core enhances metabolic stability, a hot topic in AI-driven drug design discussions, where computational models predict improved pharmacokinetics.

The synthesis of CAS No. 1934691-10-7 typically involves stereoselective reactions, leveraging the bicyclo[2.2.1]heptane ring’s strain to control stereochemistry. This aligns with the industry’s shift toward green chemistry, as solvent-free or catalytic methods are explored. A 2023 study noted its role in biodegradable polymer research, addressing the sustainability trend—a frequently searched term in scientific databases.

Analytical characterization of 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}propan-1-ol includes NMR, HPLC, and mass spectrometry, ensuring purity for high-value applications. Its melting point and solubility data are often queried in chemical databases, reflecting user interest in practical handling. Notably, its low toxicity profile (per preliminary studies) makes it attractive for cosmetic formulations, another trending sector.

From an SEO perspective, combining technical terms like chiral auxiliaries or molecular rigidity with trending queries such as "sustainable drug synthesis" enhances visibility. The compound’s patent landscape is also a focus, with competitors analyzing its use in next-gen catalysts. As AI-assisted molecular modeling grows, CAS No. 1934691-10-7 may see expanded virtual screening applications.

In conclusion, 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}propan-1-ol exemplifies innovation at the intersection of structural complexity and functional adaptability. Its relevance to green chemistry, CNS drug development, and material science ensures sustained academic and industrial interest, backed by rigorous research and evolving applications.

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